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Compound of Interest

Compound Name: Butyl acetate

Cat. No.: B1676999 Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals, this

document provides an objective comparison of the toxicity profiles of four structural isomers of

butyl acetate: n-butyl acetate, isobutyl acetate, sec-butyl acetate, and tert-butyl acetate.

This guide summarizes key quantitative toxicity data, details relevant experimental

methodologies, and visualizes experimental workflows to facilitate informed decision-making in

research and development settings.

Quantitative Toxicity Data
The following table summarizes the acute toxicity data for the four isomers of butyl acetate.

The data reveals that all isomers generally exhibit low acute toxicity.[1] Notably, n-butyl
acetate and isobutyl acetate have very high oral LD50 values in rats, indicating low toxicity

upon ingestion.[2][3][4] Dermal toxicity is also low across the isomers for which data is

available.[3][5][6][7][8] While inhalation LC50 values show some variability, they generally fall in

ranges indicating low to moderate toxicity.[4][6][9][10][11][12][13][14][15][16]
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Toxicity
Endpoint

n-Butyl
Acetate

Isobutyl
Acetate

sec-Butyl
Acetate

tert-Butyl
Acetate

Acute Oral

Toxicity (LD50)

10,760 - 12,789

mg/kg (rat)[2][6]

[8][9][13][17][18]

[19]

13,400 - 15,400

mg/kg (rat)[3][4]

[20]

3,200 - 13,000

mg/kg (rat)[14]

[21][22][23][24]

[25][26]

4,100 mg/kg (rat)

[11][27]

Acute Dermal

Toxicity (LD50)

>14,112 -

>17,600 mg/kg

(rabbit)[5][6][7][8]

[9][13][17][18]

>5,000 - >17,400

mg/kg (rabbit)[4]

[20][28][29][30]

>5,000 mg/kg

(rabbit)[14]

>2,000 mg/kg

(rabbit)[11][27]

Acute Inhalation

Toxicity (LC50)

>21.1 mg/L (4h,

rat)[31]; 390 ppm

(4h, rat)[9][18]

23.4 mg/L (4h,

rat)[4][15]; >8000

ppm (4h, rat)[16]

>2,000 ppm (4h,

rat)[14]

>9482 mg/m³

(4h, rat)[11][12]

Skin Irritation

(Rabbit)

Slight to

moderate

irritant[2][9][18]

Moderate

irritant[3][28]

Causes skin

irritation[21]

Slight or mild,

transient

irritation[27]

Eye Irritation

(Rabbit)

Moderate

irritant[9][18][32]

Moderate

irritant[3][28]

Causes serious

eye irritation[21]

Slight or mild,

transient

irritation[27]

Skin

Sensitization

Not a

sensitizer[1][32]

Not a

sensitizer[1]
No data available No data available

Genotoxicity

(Ames Test)
Negative[7] No data available No data available No data available

Experimental Protocols
Detailed methodologies for key toxicological assays are crucial for the interpretation and

replication of study results. Below are protocols for two standard in vitro toxicity tests.

Ames Test (Bacterial Reverse Mutation Assay)
The Ames test is a widely used method to assess the mutagenic potential of chemical

compounds.[2][6][9][11]
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1. Principle: The assay utilizes several strains of Salmonella typhimurium that are auxotrophic

for histidine, meaning they cannot synthesize this essential amino acid and require it for

growth.[2] The test evaluates the ability of a substance to cause a reverse mutation, allowing

the bacteria to regain the ability to synthesize histidine and thus grow on a histidine-deficient

medium.[2][11]

2. Materials:

Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537)
Test substance and vehicle control (e.g., DMSO)
Positive and negative controls
S9 fraction (a rat liver extract for metabolic activation)
Minimal glucose agar plates
Top agar supplemented with trace amounts of histidine and biotin

3. Procedure:

Preparation: Prepare dilutions of the test substance.
Incubation: In a test tube, combine the test substance dilution, the bacterial culture, and
either the S9 mix or a buffer (for tests without metabolic activation).
Plating: Mix the contents with molten top agar and pour the mixture onto a minimal glucose
agar plate.
Incubation: Incubate the plates at 37°C for 48-72 hours.
Scoring: Count the number of revertant colonies on each plate. A significant, dose-
dependent increase in the number of revertant colonies compared to the negative control
indicates a mutagenic potential.

Neutral Red Uptake (NRU) Cytotoxicity Assay
The Neutral Red Uptake assay is a cell viability/cytotoxicity test based on the ability of viable

cells to incorporate and bind the supravital dye neutral red within their lysosomes.[3][4][14]

1. Principle: Healthy, viable cells take up the neutral red dye and store it in their lysosomes.

Toxic substances can impair the cell membrane and lysosomal integrity, leading to a decreased

uptake and retention of the dye. The amount of dye retained by the cells is directly proportional

to the number of viable cells.[3][4][14]

2. Materials:
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Cell line (e.g., Balb/c 3T3 fibroblasts)
Cell culture medium and supplements
96-well tissue culture plates
Test substance and vehicle control
Neutral red solution
Neutral red destain solution (e.g., a mixture of ethanol and acetic acid)
Microplate spectrophotometer

3. Procedure:

Cell Seeding: Seed cells into a 96-well plate and incubate for 24 hours to allow for
attachment.
Treatment: Expose the cells to various concentrations of the test substance for a defined
period (e.g., 24 hours).
Dye Incubation: Remove the treatment medium, wash the cells, and incubate with a medium
containing neutral red for approximately 2-3 hours.
Dye Extraction: Remove the dye-containing medium, wash the cells, and add the neutral red
destain solution to extract the dye from the lysosomes.
Quantification: Measure the absorbance of the extracted dye using a microplate
spectrophotometer (typically at 540 nm). The results are often expressed as the IC50 value,
which is the concentration of the test substance that reduces cell viability by 50%.

Visualized Experimental Workflows
The following diagrams, generated using Graphviz, illustrate the workflows of the described

experimental protocols.
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Ames Test Experimental Workflow
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This comparative guide indicates that n-butyl acetate, isobutyl acetate, sec-butyl acetate,

and tert-butyl acetate are of low acute toxicity. Differences in irritant potential exist, though all

are generally considered mild to moderate irritants. The provided experimental protocols and

workflows for standard toxicological assays serve as a valuable resource for researchers

designing and interpreting toxicity studies for these and other related compounds. For all

isomers, it is recommended to handle them with appropriate personal protective equipment in

well-ventilated areas to minimize exposure and potential irritation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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